2-Thioxo-4-(o-tolyl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 4-(2-methylphenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C17H16N2S/c1-11-6-2-3-7-12(11)16-13-8-4-5-9-15(13)19-17(20)14(16)10-18/h2-3,6-7H,4-5,8-9H2,1H3,(H,19,20)
• InChI Key: OAGCLDIOORZYSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(C(=S)NC3=C2CCCC3)C#N
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol
• CAS No.: 165266-08-0

Description

The compound is a derivative of thioxo-thiazolidinone. Thioxo-thiazolidinones are a class of compounds that have received attention due to their potential for scientific research.

Mechanism of Action

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to the inhibition of its target enzymes. This can lead to prolonged impulse transmission at cholinergic synapses due to AChE and BChE inhibition, and potential disruption of acid-base balance due to CA inhibition .

Advantages and Limitations for Lab Experiments

One advantage of using 2-Thioxo-4-(o-tolyl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile in lab experiments is its high yield synthesis method. Additionally, this compound has shown potential in various scientific research applications, which makes it a versatile compound to work with. However, one limitation of using this compound in lab experiments is the lack of understanding of its mechanism of action. Further research is needed to fully elucidate the mechanism of action of this compound.

Future Directions

There are several future directions for research on 2-Thioxo-4-(o-tolyl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile. One possible direction is to investigate the antitumor properties of this compound further. Additionally, research could be conducted to explore the potential of this compound as a scaffold for the development of new drugs. Further research is also needed to fully understand the mechanism of action of this compound and to explore its potential in the treatment of inflammatory diseases. Finally, this compound could be further studied for its potential as a fluorescent probe and as a precursor for the synthesis of other compounds.
In conclusion, this compound is a heterocyclic compound that has shown potential in various scientific research applications. Its unique synthesis method, mechanism of action, and biochemical and physiological effects make it a promising candidate for further research. While there are limitations to working with this compound, its versatility and potential make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2-Thioxo-4-(o-tolyl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile involves the reaction of o-toluidine, cyclohexanone, and carbon disulfide in the presence of potassium hydroxide. This reaction results in the formation of a yellow crystalline product, which is then purified using recrystallization techniques. The yield of this synthesis method is reported to be around 80%.

Scientific Research Applications

2-Thioxo-4-(o-tolyl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile has shown potential in various scientific research applications, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has been studied for its potential as an antitumor, anti-inflammatory, and antioxidant agent. In drug discovery, this compound has been investigated for its ability to act as a scaffold for the development of new drugs. In materials science, this compound has been explored for its potential as a fluorescent probe and as a precursor for the synthesis of other compounds.